Cas no 95383-20-3 (4-Chloro-5-cyano-2-methoxybenzoic acid)

• Product Name: 4-Chloro-5-cyano-2-methoxybenzoic acid
• CAS No: 95383-20-3
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 1095155
• PubChem ID: 21291589
• Update Time: 2025-05-25

4-Chloro-5-cyano-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-methoxybenzoic acid
• 4-Chloro-5-cyano-2-methoxybenzoicacid
• SCHEMBL10715038
• 95383-20-3

• Inchi： 1S/C9H6ClNO3/c1-14-8-3-7(10)5(4-11)2-6(8)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： KBYZFTMBSZCYGM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3Ų

Additional information on 4-Chloro-5-cyano-2-methoxybenzoic acid

Recent Advances in the Application of 4-Chloro-5-cyano-2-methoxybenzoic acid (CAS: 95383-20-3) in Chemical Biology and Pharmaceutical Research

4-Chloro-5-cyano-2-methoxybenzoic acid (CAS: 95383-20-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-5-cyano-2-methoxybenzoic acid as a building block for novel kinase inhibitors. The compound's unique chemical structure, featuring a chloro and cyano group, allows for selective modifications that enhance binding affinity to target proteins. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

Another significant application of 4-Chloro-5-cyano-2-methoxybenzoic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The research team utilized this compound to develop a series of anti-inflammatory agents targeting the NLRP3 inflammasome. The results showed that the synthesized derivatives effectively reduced pro-inflammatory cytokine production in vitro, suggesting potential therapeutic applications for inflammatory diseases such as rheumatoid arthritis and gout.

From a synthetic chemistry perspective, 4-Chloro-5-cyano-2-methoxybenzoic acid has been employed in multicomponent reactions to generate diverse heterocyclic scaffolds. A 2022 study in Organic Letters detailed its use in a one-pot synthesis of quinazoline derivatives, which are important pharmacophores in drug design. The reaction conditions were optimized to achieve high yields and excellent regioselectivity, showcasing the compound's versatility in organic synthesis.

In terms of safety and pharmacokinetics, recent preclinical studies have evaluated the toxicity profile of 4-Chloro-5-cyano-2-methoxybenzoic acid derivatives. Data from these studies indicate favorable metabolic stability and low cytotoxicity in mammalian cell lines, supporting their potential for further drug development. However, researchers emphasize the need for additional in vivo studies to fully assess the therapeutic window of these compounds.

The growing interest in 4-Chloro-5-cyano-2-methoxybenzoic acid reflects its importance as a versatile chemical tool in pharmaceutical research. Future directions may include exploring its applications in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design, where its reactive functional groups could be strategically utilized. Continued research on this compound is expected to yield novel therapeutic candidates across multiple disease areas.